Cas no 900-56-1 (Benzenamine, N,N-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1))

• Product Name: Benzenamine, N,N-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• CAS No: 900-56-1
• MF: C₁₄H₁₄N₄O₆
• MW: 334.284162998199
• CID: 795308
• PubChem ID: 71430523
• Update Time: 2025-04-19

Benzenamine, N,N-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• N,N-dimethylaniline,1,3,5-trinitrobenzene
• 900-56-1
• DTXSID60849139
• N,N-Dimethylaniline--1,3,5-trinitrobenzene (1/1)

• Inchi： 1S/C8H11N.C6H3N3O6/c1-9(2)8-6-4-3-5-7-8;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h3-7H,1-2H3;1-3H
• InChI Key： NEDMFSGKTVIROO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 334.09133418g/mol
• Monoisotopic Mass: 334.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų